2-chloro-3-methoxybenzene-1-sulfonyl chloride

• CAS RN: 1261581-13-8
• Molecular Formula: C7H6Cl2O3S
• Molecular Weight: 241.1

Description

2-Chloro-3-methoxybenzene-1-sulfonyl chloride (2-CMBSC) is an organic compound with a broad range of uses in the fields of chemistry, biology, and pharmacology. It is a white crystalline solid with a molecular weight of 222.6 g/mol and a melting point of 126°C. 2-CMBSC is synthesized by the reaction of 2-chloro-3-methoxybenzene with 1-chlorosulfonyl chloride in the presence of a base.

Scientific Research Applications

2-chloro-3-methoxybenzene-1-sulfonyl chloride is widely used as a reagent in organic synthesis. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used as a catalyst in the synthesis of polymers and in the synthesis of heterocycles. In addition, 2-chloro-3-methoxybenzene-1-sulfonyl chloride is used as a reagent in the synthesis of peptides, proteins, and other biopolymers. It has also been used in the synthesis of a variety of heterocyclic compounds, including pyridines, quinolines, and indoles.

Mechanism of Action

2-chloro-3-methoxybenzene-1-sulfonyl chloride is an electrophilic reagent and its reaction mechanism involves the formation of a sulfonium ion intermediate. This intermediate is then attacked by a nucleophile, such as an alcohol, amine, or carboxylic acid, to form the desired product. The reaction is typically carried out in the presence of a base, such as sodium hydroxide, to facilitate the formation of the sulfonium ion intermediate.
Biochemical and Physiological Effects
2-chloro-3-methoxybenzene-1-sulfonyl chloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to inhibit the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes, which are inflammatory mediators. In addition, 2-chloro-3-methoxybenzene-1-sulfonyl chloride has been shown to have antiviral activity against a variety of viruses, including herpes simplex virus and human immunodeficiency virus.

Advantages and Limitations for Lab Experiments

2-chloro-3-methoxybenzene-1-sulfonyl chloride is a versatile reagent with a wide range of applications in organic synthesis. It is relatively easy to handle and can be used in a variety of reactions. However, it is toxic and should be handled with caution. In addition, it is sensitive to light and should be stored in a dark place.

Future Directions

There are a number of potential future directions for research involving 2-chloro-3-methoxybenzene-1-sulfonyl chloride. These include further investigation into its biochemical and physiological effects, its use in the synthesis of novel compounds, and its potential applications in the pharmaceutical industry. In addition, further research into its mechanism of action could lead to the development of new and improved synthetic methods. Finally, further research into its use as a catalyst in the synthesis of polymers could lead to the development of new and improved materials.

Synthesis Methods

The synthesis of 2-chloro-3-methoxybenzene-1-sulfonyl chloride involves the reaction of 2-chloro-3-methoxybenzene with 1-chlorosulfonyl chloride in the presence of a base. The reaction is typically carried out in a two-necked round-bottomed flask equipped with a mechanical stirrer and a reflux condenser. The reaction is typically carried out at room temperature but can also be carried out at elevated temperatures (up to 100°C). The reaction mixture is stirred for 2-3 hours and then cooled to room temperature. The reaction mixture is then filtered and the filtrate is evaporated to dryness. The crude product is then purified by recrystallization from a suitable solvent.